5-Chlorothieno[3,2-b]thiophene-2-carboxylic acid

• IUPAC Name: 5-chlorothieno[3,2-b]thiophene-2-carboxylic acid
• InChI: InChI=1S/C7H3ClO2S2/c8-6-2-4-3(12-6)1-5(11-4)7(9)10/h1-2H,(H,9,10)
• InChI Key: VIJSYTYAIYFAKN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC2=C1SC(=C2)Cl)C(=O)O
• Molecular Formula: C7H3ClO2S2
• Molecular Weight: 218.7 g/mol
• CAS RN: 70060-15-0

Description

5-Chlorothieno[3,2-b]thiophene-2-carboxylic acid is a chemical compound with the molecular weight of 218.68. It is a powder in physical form. The IUPAC name for this compound is this compound.

Synthesis Analysis

The synthesis of this compound can be achieved by taking 2-chlorothiophene as an initial raw material, carrying out Friedel-crafts acylation with trichloroacetyl chloride under the action of aluminum trichloride to generate 2-trichloroacetyl-5-chlorothiophene, and then carrying out liquid alkali hydrolysis to obtain the target product.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H3ClO2S2/c8-6-2-4-3(12-6)1-5(11-4)7(9)10/h1-2H, (H,9,10). This code provides a unique identifier for the molecular structure of this compound.

Chemical Reactions Analysis

Thiophene-2-carboxylic acid, a related compound, has been widely studied as a substrate in coupling reactions and olefinations. It undergoes double deprotonation upon treatment with LDA to give the 5-lithio derivative, a precursor to many 5-substituted derivatives.

Physical And Chemical Properties Analysis

This compound has a melting point range of 270-275°C.

Mechanism of Action

The exact mechanism of action of 5-Chlorothieno[3,2-b]thiophene-2-carboxylic acid is not fully understood. However, it is believed to exert its biological effects by interacting with specific targets in cells, such as enzymes and receptors. The molecule has been found to inhibit the activity of various enzymes, including cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. It has been found to inhibit the production of inflammatory mediators, such as prostaglandins and leukotrienes, which are involved in the pathogenesis of various diseases. The molecule has also been found to exhibit antimicrobial properties, inhibiting the growth of various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

The unique structure of 5-Chlorothieno[3,2-b]thiophene-2-carboxylic acid makes it a valuable tool for lab experiments. It can be easily synthesized using various methods, and its biological activities can be easily studied using various in vitro and in vivo models. However, the molecule has some limitations, including its low solubility in water and its potential toxicity, which may limit its use in certain applications.

Future Directions

There are many potential future directions for research involving 5-Chlorothieno[3,2-b]thiophene-2-carboxylic acid. Some of the most promising areas of research include the development of new drugs based on the molecule, the synthesis of new materials using the molecule as a building block, and the investigation of its potential applications in various technologies, such as solar cells and sensors. Further research is also needed to fully understand the mechanism of action of the molecule and its potential toxicity.

Synthesis Methods

The synthesis of 5-Chlorothieno[3,2-b]thiophene-2-carboxylic acid can be achieved through various methods, including cyclization reactions, oxidative coupling reactions, and palladium-catalyzed coupling reactions. One of the most commonly used methods involves the cyclization of 2-chlorothiophene-3-carboxylic acid using a strong base such as potassium tert-butoxide.

Scientific Research Applications

The unique structure of 5-Chlorothieno[3,2-b]thiophene-2-carboxylic acid makes it a valuable tool for scientific research. It has been extensively studied for its potential applications in the development of new drugs, materials, and technologies. The molecule has been found to exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause an allergic skin reaction.